Cas no 412352-67-1 (Propanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methoxy-, (2R)-)
![Propanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methoxy-, (2R)- structure](https://www.kuujia.com/scimg/cas/412352-67-1x500.png)
412352-67-1 structure
Product name:Propanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methoxy-, (2R)-
Propanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methoxy-, (2R)- Chemical and Physical Properties
Names and Identifiers
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- Propanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methoxy-, (2R)-
- (R)-3-((tert-butoxycarbonyl)amino)-2-methoxypropanoic acid
- (R)-3-((tert-butoxycarbonyl)amino)-2-methoxypropanoicacid
- 412352-67-1
- (2R)-2-methoxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
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- Inchi: InChI=1S/C9H17NO5/c1-9(2,3)15-8(13)10-5-6(14-4)7(11)12/h6H,5H2,1-4H3,(H,10,13)(H,11,12)/t6-/m1/s1
- InChI Key: JDFAPMRAFUTCBO-ZCFIWIBFSA-N
- SMILES: CC(C)(OC(NC[C@@H](OC)C(O)=O)=O)C
Computed Properties
- Exact Mass: 219.111
- Monoisotopic Mass: 219.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84.9A^2
- XLogP3: 0.4
Propanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methoxy-, (2R)- Related Literature
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Soumyadeep Sinha,Shaibal K. Sarkar RSC Adv., 2014,4, 47177-47183
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Lingling Wang,Ming Lu,Mei Yi,Lijun Chen,Jian Shen,Zhong Li,Lei Li,Ye Yang,Jianping Zhang,Yuan Li RSC Adv., 2015,5, 52952-52957
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3. Book reviews
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Jennifer L. Bartels,Peng Lu,Amy Walker,Karl Maurer,Kevin D. Moeller Chem. Commun., 2009, 5573-5575
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Yu Xiao,Dong Liang,Zhigang Shao,Hongmei Yu,Ming Hou,Baolian Yi RSC Adv., 2015,5, 14506-14513
412352-67-1 (Propanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methoxy-, (2R)-) Related Products
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